Cas no 2229003-57-8 (2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine)

2,2-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine is a fluorinated amine derivative featuring a 1-methyl-2,3-dihydroindole core. The presence of difluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's unique structure offers potential for selective binding to biological targets, particularly in the development of central nervous system (CNS) therapeutics or enzyme inhibitors. Its amine functionality allows for further derivatization, enabling the synthesis of more complex pharmacologically active molecules. The fluorine atoms contribute to improved bioavailability and resistance to oxidative degradation, underscoring its utility in optimizing drug candidates.

2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine structure

2229003-57-8 structure

Product Name:2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine

CAS No:2229003-57-8

MF:C₁₂H₁₆F₂N₂

MW:226.265649795532

CID:6143612

PubChem ID:165643147

Update Time:2025-06-26

2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine
- 2229003-57-8
- EN300-1928457
- Inchi： 1S/C12H16F2N2/c1-16-5-4-10-6-9(2-3-11(10)16)7-12(13,14)8-15/h2-3,6H,4-5,7-8,15H2,1H3
- InChI Key： QZBGPRGODQSYQU-UHFFFAOYSA-N
- SMILES： FC(CN)(CC1C=CC2=C(C=1)CCN2C)F

Computed Properties

Exact Mass: 226.12815484g/mol
Monoisotopic Mass: 226.12815484g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.3Å²

2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1928457-0.05g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	0.05g	$1152.0	2023-09-17
Enamine	EN300-1928457-0.1g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	0.1g	$1207.0	2023-09-17
Enamine	EN300-1928457-0.25g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	0.25g	$1262.0	2023-09-17
Enamine	EN300-1928457-0.5g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	0.5g	$1316.0	2023-09-17
Enamine	EN300-1928457-1.0g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	1g	$1371.0	2023-06-02
Enamine	EN300-1928457-2.5g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	2.5g	$2688.0	2023-09-17
Enamine	EN300-1928457-5.0g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	5g	$3977.0	2023-06-02
Enamine	EN300-1928457-10.0g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	10g	$5897.0	2023-06-02
Enamine	EN300-1928457-1g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	1g	$1371.0	2023-09-17
Enamine	EN300-1928457-5g	2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine	2229003-57-8	5g	$3977.0	2023-09-17

2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine

Compound CAS No 2229003-57-8: 2,2-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine

The compound with CAS number 2229003-57-8, known as 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and materials science.

The molecular structure of 2,2-difluoro substituents on the propane backbone provides this compound with distinct electronic properties. The presence of the indole ring further enhances its chemical reactivity and selectivity in various reactions. Recent studies have highlighted its role as a building block in the synthesis of advanced pharmaceutical agents targeting specific biological pathways.

In terms of synthesis, propanamine derivatives like this compound are often synthesized through multi-step processes involving nucleophilic substitutions and cyclizations. The integration of fluorine atoms into the structure not only modifies the physical properties but also imparts stability against metabolic degradation, making it an attractive candidate for drug delivery systems.

The indole moiety in this compound plays a crucial role in its pharmacokinetic profile. Research indicates that such structures can enhance bioavailability and reduce toxicity, which are critical factors in drug design. Furthermore, the methyl substitution on the indole ring contributes to increased lipophilicity, facilitating better penetration into cellular membranes.

Recent advancements in computational chemistry have enabled precise modeling of this compound's interactions with biological targets. These studies suggest potential applications in treating neurodegenerative diseases and inflammatory conditions due to its ability to modulate key signaling pathways.

In conclusion, CAS No 2229003-57-8 represents a cutting-edge molecule with vast opportunities for innovation in therapeutic development and beyond. Its unique combination of structural features positions it as a valuable asset in modern chemical research.